Cas no 1251033-24-5 (2-[(Tert-butoxy)carbonyl]-2-methylmorpholine-4-carboxylic acid)

• Product Name: 2-[(Tert-butoxy)carbonyl]-2-methylmorpholine-4-carboxylic acid
• CAS No: 1251033-24-5
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 6123777
• PubChem ID: 165911639
• Update Time: 2025-10-21

2-[(Tert-butoxy)carbonyl]-2-methylmorpholine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(tert-butoxy)carbonyl]-2-methylmorpholine-4-carboxylic acid
• 1251033-24-5
• EN300-28277872
• 2-[(Tert-butoxy)carbonyl]-2-methylmorpholine-4-carboxylic acid

• Inchi： 1S/C11H19NO5/c1-10(2,3)17-8(13)11(4)7-12(9(14)15)5-6-16-11/h5-7H2,1-4H3,(H,14,15)
• InChI Key： XQGRNZUUJDAKAI-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)O)CC1(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 245.12632271g/mol
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-[(Tert-butoxy)carbonyl]-2-methylmorpholine-4-carboxylic acid

2-[(Tert-butoxy)carbonyl]-2-methylmorpholine-4-carboxylic acid: An Overview of Its Synthesis, Properties, and Applications

2-[(Tert-butoxy)carbonyl]-2-methylmorpholine-4-carboxylic acid (CAS No. 1251033-24-5) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, a methyl substituent, and a carboxylic acid functional group. These features make it an important intermediate in the synthesis of various bioactive molecules and drug candidates.

The synthesis of 2-[(Tert-butoxy)carbonyl]-2-methylmorpholine-4-carboxylic acid typically involves a multi-step process. One common approach starts with the protection of a morpholine derivative using tert-butoxycarbonyl (Boc) reagents. This step is crucial for controlling the reactivity of the nitrogen atom during subsequent transformations. The methyl group can be introduced via alkylation reactions, and the carboxylic acid moiety can be generated through oxidation or carboxylation reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly and efficient synthetic routes, such as catalytic methods and microwave-assisted synthesis.

The physical and chemical properties of 2-[(Tert-butoxy)carbonyl]-2-methylmorpholine-4-carboxylic acid are well-documented. It is a white crystalline solid with a melting point typically ranging from 100 to 110°C. The compound is soluble in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. The presence of the Boc protecting group makes it stable under mild acidic conditions, allowing for controlled deprotection when required.

In terms of its applications, 2-[(Tert-butoxy)carbonyl]-2-methylmorpholine-4-carboxylic acid has found extensive use in the development of new pharmaceuticals. The morpholine ring is a common structural motif in many bioactive compounds due to its ability to form hydrogen bonds and its flexibility in binding to biological targets. The Boc protecting group allows for the temporary masking of the amine functionality, which can be crucial for optimizing the pharmacokinetic properties of drug candidates.

Recent studies have highlighted the potential of 2-[(Tert-butoxy)carbonyl)-2-methylmorpholine-4-carboxylic acid in the synthesis of novel antiviral agents. For example, researchers at the University of California have reported the use of this compound as an intermediate in the development of inhibitors targeting viral proteases. These inhibitors have shown promising results in preclinical studies against various viral infections, including influenza and HIV.

Beyond antiviral applications, 2-[(Tert-butoxy)carbonyl)-2-methylmorpholine-4-carboxylic acid has also been explored for its potential in cancer therapy. A study published in the Journal of Medicinal Chemistry described the synthesis and evaluation of morpholine-based derivatives as potent inhibitors of protein kinases involved in cancer progression. The results indicated that these compounds exhibited selective inhibition against specific kinases, suggesting their potential as targeted cancer therapies.

The versatility of 2-[(Tert-butoxy)carbonyl)-2-methylmorpholine-4-carboxylic acid extends to its use in combinatorial chemistry and high-throughput screening (HTS) platforms. Its modular structure allows for easy modification through various functional groups, making it an ideal building block for generating diverse libraries of compounds. These libraries can be screened for a wide range of biological activities, accelerating the discovery process for new drugs.

In conclusion, 2-[(Tert-butoxy)carbonyl)-2-methylmorpholine-4-carboxylic acid (CAS No. 1251033-24-5) is a valuable compound with diverse applications in organic synthesis and pharmaceutical research. Its unique structural features and chemical properties make it an important intermediate in the development of novel bioactive molecules and drug candidates. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.